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Compound of Interest

Compound Name: Phenethyl acetate

Cat. No.: B093665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
phenethyl acetate, a compound of interest in various scientific and industrial applications. This
document outlines the key physicochemical properties, details the experimental methodologies
for their determination, and presents the data in a clear and accessible format for researchers,
scientists, and professionals in drug development.

Physicochemical Data Summary

Phenethyl acetate, systematically known as 2-phenylethyl acetate, is an organic compound
with the molecular formula C10H120:. It is crucial to distinguish it from its isomer, 1-phenylethyl
acetate, and the related compound, phenethyl phenylacetate, as their physical properties differ
significantly. The table below summarizes the experimentally determined boiling and melting
points of phenethyl acetate.

Property Value Units
Boiling Point 238 - 239 °C
Melting Point -31.1 °C

Note: The boiling point is reported at standard atmospheric pressure (760 mmHg).
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Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
boiling and melting points of a liquid organic compound such as phenethyl acetate.

2.1. Boiling Point Determination via the Thiele Tube Method

This method is a common and efficient way to determine the boiling point of a small liquid
sample.

Materials:

Thiele tube

e Mineral oil or other suitable high-boiling liquid

e Thermometer

o Small test tube (e.g., 75 x 10 mm)

o Capillary tube (sealed at one end)

» Rubber band or wire for attaching the test tube to the thermometer
e Heating source (e.g., Bunsen burner or heating mantle)

e Clamps and stand

Procedure:

Add approximately 0.5 mL of phenethyl acetate to the small test tube.

Place the capillary tube, with the sealed end pointing upwards, into the test tube containing
the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

Fill the Thiele tube with mineral oil to a level above the side arm.
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e Clamp the Thiele tube to a stand and carefully insert the thermometer and test tube
assembly, ensuring the sample is immersed in the oil.

e Gently heat the side arm of the Thiele tube with a small flame or heating mantle. This will
induce convection currents, ensuring uniform heating of the oil bath.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube. Record this temperature.[1][2]

2.2. Melting Point Determination (for solidified sample)

Given that phenethyl acetate has a melting point of -31.1 °C, this procedure would be
conducted at sub-ambient temperatures. A cryostat or a specialized low-temperature melting
point apparatus would be required. The general principle using a capillary method is described
below.

Materials:

Low-temperature melting point apparatus or cryostat

Capillary tubes (sealed at one end)

Thermometer calibrated for low temperatures

Solidified phenethyl acetate sample
Procedure:
o Ensure the phenethyl acetate sample is completely frozen.

» Finely powder the solid sample.
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o Pack the powdered sample into a capillary tube to a height of 2-3 mm.[3]

e Place the capillary tube into the sample holder of the low-temperature melting point
apparatus.

o Set the apparatus to a temperature below the expected melting point and allow it to
equilibrate.

e Slowly increase the temperature at a rate of 1-2 °C per minute as the expected melting point
is approached.

e Observe the sample through the magnifying lens.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire sample has turned into a clear liquid (the end of
the melting range). For a pure substance, this range should be narrow.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the boiling point
of phenethyl acetate using the Thiele tube method.
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Prepare Sample:
- Add Phenethyl Acetate to Test Tube
- Insert Capillary Tube (sealed end up)

Assemble Apparatus:
- Attach Test Tube to Thermometer
- Place in Thiele Tube with Oil

Heat the Thiele Tube
(induces convection)

Bubbles are continuous

Remove Heat Source

Allow Apparatus to Cool

iquid enters capillary

Record Temperature
(Boiling Point)

Click to download full resolution via product page

Boiling Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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